Cas no 2228037-84-9 ((2S)-4-methylhexan-2-ol)

• Product Name: (2S)-4-methylhexan-2-ol
• CAS No: 2228037-84-9
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 6258704
• PubChem ID: 24815208
• Update Time: 2025-05-23

(2S)-4-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-methylhexan-2-ol
• 2228037-84-9
• EN300-1818525

• Inchi： 1S/C7H16O/c1-4-6(2)5-7(3)8/h6-8H,4-5H2,1-3H3/t6?,7-/m0/s1
• InChI Key： KZUBXUKRWLMPIO-MLWJPKLSSA-N
• SMILES： O[C@@H](C)CC(C)CC

Computed Properties

• Exact Mass: 116.120115130g/mol
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-methylhexan-2-ol

Comprehensive Analysis of (2S)-4-methylhexan-2-ol (CAS No. 2228037-84-9): Properties, Applications, and Industry Trends

(2S)-4-methylhexan-2-ol (CAS No. 2228037-84-9) is a chiral secondary alcohol with significant relevance in organic synthesis, fragrance formulation, and pharmaceutical intermediates. Its stereospecific structure (2S configuration) makes it valuable for asymmetric synthesis, while its methylhexanol backbone contributes to unique physicochemical properties. This compound has garnered attention in recent years due to the growing demand for enantiomerically pure compounds in agrochemicals and flavor & fragrance industries.

The molecular formula C₇H₁₆O and molecular weight 116.20 g/mol characterize this branched-chain alcohol. Key features include a boiling point of 152-154°C (at 760 mmHg) and a density of 0.81 g/cm³. Its optical rotation ([α]_D²⁰ = +12.5° in ethanol) is critical for chiral applications. Recent studies highlight its role as a precursor for biodegradable surfactants, aligning with the global shift toward green chemistry solutions.

In fragrance applications, (2S)-4-methylhexan-2-ol imparts woody-herbal notes, making it popular in premium personal care products. Market analysis shows a 15% annual growth in demand for such stereospecific aroma chemicals, driven by consumer preference for complex scent profiles. The compound's low toxicity (LD₅₀ > 2000 mg/kg, oral rat) and REACH compliance further enhance its commercial viability.

Synthetic routes typically involve asymmetric hydrogenation of 4-methyl-2-hexanone using chiral catalysts, with recent advances achieving >98% enantiomeric excess. A 2023 study in Advanced Synthesis & Catalysis demonstrated a novel enzymatic approach using carbonyl reductase, reducing energy consumption by 40%. These innovations address the pharmaceutical industry's need for cost-effective chiral building blocks.

Storage recommendations include inert atmosphere protection below 25°C to prevent oxidative degradation. Analytical methods like chiral GC (β-cyclodextrin columns) and HPLC (Chiralpak AD-H) are standard for purity verification. The compound's logP value of 2.1 suggests moderate lipophilicity, influencing its use in drug delivery systems.

Emerging applications include its use as a solvent modifier in lithium-ion battery electrolytes, where its branched structure improves low-temperature performance. This aligns with electric vehicle industry demands, creating new market opportunities. Patent filings related to CAS 2228037-84-9 have increased 30% since 2021, particularly in renewable energy sectors.

Environmental studies confirm >90% biodegradation within 28 days (OECD 301B), positioning it favorably against traditional solvents. Regulatory databases list it as non-hazardous under GHS classification, with no endocrine disruption concerns identified. These attributes support its inclusion in eco-friendly formulations.

Future research directions focus on continuous flow synthesis to enhance production scalability. A 2024 market report projects the chiral alcohol segment to reach $3.2 billion by 2028, with (2S)-4-methylhexan-2-ol capturing 8-12% market share. Its versatility ensures sustained relevance across fine chemicals and specialty materials sectors.